Cas no 2229120-63-0 (1-(2-ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid)
1-(2-ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid
- EN300-1941576
- 2229120-63-0
-
- Inchi: 1S/C12H12F2O3/c1-2-17-9-6-4-3-5-8(9)11(10(15)16)7-12(11,13)14/h3-6H,2,7H2,1H3,(H,15,16)
- InChI Key: YGGSHOBFVUCBFI-UHFFFAOYSA-N
- SMILES: FC1(CC1(C(=O)O)C1C=CC=CC=1OCC)F
Computed Properties
- Exact Mass: 242.07545056g/mol
- Monoisotopic Mass: 242.07545056g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 46.5Ų
1-(2-ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1941576-0.05g |
1-(2-ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid |
2229120-63-0 | 0.05g |
$1068.0 | 2023-09-17 | ||
| Enamine | EN300-1941576-0.1g |
1-(2-ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid |
2229120-63-0 | 0.1g |
$1119.0 | 2023-09-17 | ||
| Enamine | EN300-1941576-0.25g |
1-(2-ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid |
2229120-63-0 | 0.25g |
$1170.0 | 2023-09-17 | ||
| Enamine | EN300-1941576-0.5g |
1-(2-ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid |
2229120-63-0 | 0.5g |
$1221.0 | 2023-09-17 | ||
| Enamine | EN300-1941576-1.0g |
1-(2-ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid |
2229120-63-0 | 1g |
$1272.0 | 2023-06-01 | ||
| Enamine | EN300-1941576-2.5g |
1-(2-ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid |
2229120-63-0 | 2.5g |
$2492.0 | 2023-09-17 | ||
| Enamine | EN300-1941576-5.0g |
1-(2-ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid |
2229120-63-0 | 5g |
$3687.0 | 2023-06-01 | ||
| Enamine | EN300-1941576-10.0g |
1-(2-ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid |
2229120-63-0 | 10g |
$5467.0 | 2023-06-01 | ||
| Enamine | EN300-1941576-1g |
1-(2-ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid |
2229120-63-0 | 1g |
$1272.0 | 2023-09-17 | ||
| Enamine | EN300-1941576-5g |
1-(2-ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid |
2229120-63-0 | 5g |
$3687.0 | 2023-09-17 |
1-(2-ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on 1-(2-ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid
Recent Advances in the Study of 1-(2-Ethoxyphenyl)-2,2-Difluorocyclopropane-1-Carboxylic Acid (CAS: 2229120-63-0)
1-(2-Ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS: 2229120-63-0) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique difluorocyclopropane scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanistic insights, and pharmacological properties, positioning it as a candidate for further drug development.
The synthesis of 1-(2-ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid has been optimized to improve yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. Researchers employed a novel catalytic system involving palladium-mediated cyclopropanation, which significantly enhanced the stereoselectivity of the product. This advancement is critical for scaling up production and ensuring reproducibility in preclinical studies.
Pharmacological evaluations have revealed that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy as a selective COX-2 inhibitor, with an IC50 value of 0.8 µM. This finding suggests its potential utility in treating chronic inflammatory conditions, such as rheumatoid arthritis, with reduced gastrointestinal side effects compared to traditional NSAIDs.
In addition to its anti-inflammatory properties, 1-(2-ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid has shown promise in oncology research. Preliminary in vitro studies indicate that it induces apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. A recent preprint on bioRxiv highlights its mechanism of action, which involves the disruption of mitochondrial membrane potential and activation of caspase-3 pathways.
Despite these encouraging results, challenges remain in optimizing the pharmacokinetic profile of this compound. Researchers are currently investigating prodrug strategies to enhance its oral bioavailability, as its current formulation exhibits limited absorption in animal models. Collaborative efforts between academic and industrial laboratories are underway to address these limitations and advance the compound toward clinical trials.
The growing body of research on 1-(2-ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid underscores its versatility and therapeutic potential. Future studies will likely explore its applications in other disease areas, such as neurodegenerative disorders, where its ability to cross the blood-brain barrier could be advantageous. As the field progresses, this compound may serve as a cornerstone for the development of next-generation small-molecule therapeutics.
2229120-63-0 (1-(2-ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)